![molecular formula C24H24ClFN6O2 B3000266 8-(4-(2-chlorobenzyl)piperazin-1-yl)-7-(2-fluorobenzyl)-3-methyl-1H-purine-2,6(3H,7H)-dione CAS No. 886909-50-8](/img/structure/B3000266.png)
8-(4-(2-chlorobenzyl)piperazin-1-yl)-7-(2-fluorobenzyl)-3-methyl-1H-purine-2,6(3H,7H)-dione
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Description
8-(4-(2-chlorobenzyl)piperazin-1-yl)-7-(2-fluorobenzyl)-3-methyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C24H24ClFN6O2 and its molecular weight is 482.94. The purity is usually 95%.
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Scientific Research Applications
1. Antimycobacterial Activity
Novel purine linked piperazine derivatives, including compounds structurally related to 8-(4-(2-chlorobenzyl)piperazin-1-yl)-7-(2-fluorobenzyl)-3-methyl-1H-purine-2,6(3H,7H)-dione, have been designed to target Mycobacterium tuberculosis. These compounds disrupt the biosynthesis of peptidoglycan and exert antiproliferative effects, showing promising activity against Mycobacterium tuberculosis H37Rv (Konduri et al., 2020).
2. Cardiovascular Activity
Certain derivatives of this compound class have shown significant cardiovascular activity, including electrocardiographic, antiarrhythmic, and hypotensive effects. Additionally, these derivatives demonstrate weak affinity for alpha1- and alpha2-adrenoreceptors (Chłoń-Rzepa et al., 2004).
3. Receptor Affinity
A series of N-(arylpiperazinyl)acetamide derivatives of this compound, including similar structures, have been synthesized and biologically evaluated for serotonin 5-HT6, 5-HT7, and dopamine D2 receptors. This study provided insights into the structure-affinity relationships for these compounds, identifying potential potent dual 5-HT6/D2 receptors ligands (Żmudzki et al., 2015).
4. Antiasthmatic Agents
Xanthene derivatives, including structures related to the compound , have been developed for their antiasthmatic activity. These compounds have been shown to possess vasodilatory activity, indicating potential as anti-asthmatic agents (Bhatia et al., 2016).
5. Antihistaminic Activity
Some derivatives of this compound have demonstrated good inhibition of histamine-induced bronchospasm and passive cutaneous anaphylaxis, indicating significant antihistaminic activity. These findings suggest potential clinical applications in the treatment of allergies (Pascal et al., 1985).
6. Herbicidal Properties
Novel 1-phenyl-piperazine-2,6-diones, related to the compound , have shown herbicidal activity, suggesting potential applications in agriculture (Li et al., 2005).
properties
IUPAC Name |
8-[4-[(2-chlorophenyl)methyl]piperazin-1-yl]-7-[(2-fluorophenyl)methyl]-3-methylpurine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24ClFN6O2/c1-29-21-20(22(33)28-24(29)34)32(15-17-7-3-5-9-19(17)26)23(27-21)31-12-10-30(11-13-31)14-16-6-2-4-8-18(16)25/h2-9H,10-15H2,1H3,(H,28,33,34) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKCWXXPBOUPWMP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=O)NC1=O)N(C(=N2)N3CCN(CC3)CC4=CC=CC=C4Cl)CC5=CC=CC=C5F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24ClFN6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
482.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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